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Compound of Interest

Compound Name: AZD1208

Cat. No.: B612199 Get Quote

Researchers and laboratory personnel must adhere to strict safety protocols for the disposal of

the investigational compound AZD1208, a potent pan-Pim kinase inhibitor. Proper disposal is

crucial to mitigate potential environmental contamination and ensure a safe laboratory

environment. This guide provides essential information on the appropriate procedures for

handling and disposing of AZD1208 waste.

Understanding the Compound:
AZD1208 is an orally bioavailable and highly selective inhibitor of PIM kinases, which are

involved in cell cycle progression, survival, and apoptosis. As with any potent research

compound, understanding its properties is the first step toward safe handling and disposal.

Key Data for AZD1208:

Property Value

Molecular Formula C₂₁H₂₁N₃O₂S

Molecular Weight 379.48 g/mol

CAS Number 1204144-28-4

Solubility Soluble in DMSO

This data is compiled from multiple supplier technical data sheets.
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Disposal Procedures:
While specific institutional and local regulations must always be followed, the general

guidelines for the disposal of AZD1208 are based on its nature as a chemical compound used

in a laboratory setting. The primary source for disposal information is the Safety Data Sheet

(SDS) provided by the supplier.

Step-by-Step Disposal Protocol:

Consult the Safety Data Sheet (SDS): Before initiating any disposal procedures, locate and

thoroughly review the SDS for AZD1208. Section 13 of the SDS, "Disposal considerations,"

will provide specific instructions from the manufacturer.

Waste Classification: Unused or waste AZD1208, including contaminated labware (e.g.,

pipette tips, tubes, flasks), should be treated as chemical waste. It should not be disposed of

in regular trash or down the drain.

Segregation of Waste:

Solid Waste: Collect all solid waste contaminated with AZD1208, such as unused powder,

contaminated personal protective equipment (PPE), and labware, in a designated and

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing AZD1208, such as stock solutions in DMSO or

experimental media, should be collected in a separate, compatible, and clearly labeled

hazardous waste container for liquid chemical waste. Do not mix with other incompatible

waste streams.

Container Labeling: All waste containers must be accurately labeled with the full chemical

name ("AZD1208"), the primary solvent (e.g., "in DMSO"), and the appropriate hazard

symbols as indicated in the SDS.

Storage of Waste: Store the sealed and labeled waste containers in a designated, secure

area, away from incompatible materials, until they can be collected by the institution's

environmental health and safety (EHS) department or a licensed chemical waste disposal

contractor.
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Arranging for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Follow their specific procedures for waste manifest documentation.

Experimental Workflow for Disposal:
The following diagram illustrates the logical flow for the proper disposal of AZD1208.
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AZD1208 Disposal Workflow
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Caption: Logical workflow for the safe disposal of AZD1208.
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Disclaimer: This information is intended as a general guide. Researchers must always consult

the specific Safety Data Sheet for AZD1208 and comply with all local, state, and federal

regulations for hazardous waste disposal. Your institution's Environmental Health and Safety

office is the primary resource for guidance on chemical waste management.

To cite this document: BenchChem. [Proper Disposal of AZD1208: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612199#azd1208-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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